N-(3-methylisoxazol-5-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(3-methyl-1,2-oxazol-5-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C17H21N3O4S/c1-12-11-16(24-19-12)18-17(21)14-6-8-15(9-7-14)25(22,23)20-10-4-3-5-13(20)2/h6-9,11,13H,3-5,10H2,1-2H3,(H,18,21)
• InChI Key: BOODZEXCSSWADM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NO3)C
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol

Description

N-(3-methylisoxazol-5-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide, also known as MI-1, is a small molecule inhibitor that has been widely used in scientific research for its potential therapeutic applications. This compound is a member of the benzamide family and has been shown to have promising effects in several biological systems.

Scientific Research Applications

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides or benzene-sulfonamides has shown that compounds within this group can exhibit significant cardiac electrophysiological activity, acting as selective class III agents. These findings suggest potential applications in cardiac arrhythmia treatment, with some compounds showing potency comparable to clinically-trialed agents (Morgan et al., 1990).

Antimicrobial and Antifungal Action

Studies on sulfonamide derivatives have demonstrated their ability to undergo transformations under specific conditions, leading to products with potential antimicrobial and antifungal properties. These transformations and the resulting products could be of interest for environmental studies and understanding the behavior of similar compounds in various processes, including water treatment and environmental remediation (Nödler et al., 2012).

Anticancer Agents

The synthesis of indapamide derivatives with modifications on the benzamide structure has shown promising results as pro-apoptotic agents against cancer cell lines, suggesting potential applications in cancer therapy. Such derivatives exhibited significant inhibitory activities against various cancer cell lines, providing a basis for further exploration of similar compounds as anticancer agents (Yılmaz et al., 2015).

Anti-tubercular Activity

Research into novel compounds with sulfamoylphenyl benzamide and benzene sulfonamide groups has uncovered potential anti-tubercular activities. These studies involve the synthesis of compounds that have been tested against Mycobacterium tuberculosis, demonstrating the potential of similar structures in contributing to tuberculosis treatment (Dighe et al., 2012).

Biological Evaluation and PI3K Inhibition

Derivatives of sulfamethoxazole and benzamides have been evaluated for their biological activities, including analgesic, anti-inflammatory, antioxidant, and antimicrobial properties. Some synthesized compounds showed significant activities in these areas, highlighting the versatility of similar chemical structures in medicinal chemistry and pharmacology applications (Sahoo et al., 2020).